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Compound of Interest

Compound Name: Denudadione C

Cat. No.: B1153195

Denudadione C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

Denudadione C is a naturally occurring lignan found in the young fruits of Magnolia denudata.
[1] As a member of the lignan family of compounds, it is of interest to the scientific community
for its potential biological activities. This technical guide provides a summary of the currently
available physical and chemical properties of Denudadione C. However, it is important to note
that detailed experimental data, including spectroscopic analyses and specific biological activity
studies, are not extensively available in the public domain at this time.

Core Physical and Chemical Properties

A summary of the known physical and chemical properties of Denudadione C is presented in
Table 1. This information is primarily derived from chemical supplier databases and lacks
extensive experimental validation in peer-reviewed literature.

Table 1: Physical and Chemical Properties of Denudadione C
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Property Value Source
Chemical Formula C20H200s5 [1]
Molecular Weight 340.4 g/mol [1]
(1R,5R,6R,7R)-7-(1,3-
benzodioxol-5-yl)-3-methoxy-6-
IUPAC Name methyl-5-(prop-2-en-1- [1]
yl)bicyclo[3.2.1]oct-3-ene-2,8-
dione
CAS Number 61240-34-4 [1]
Physical Description oil [1]

Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone.
The young fruits of Magnolia

Source [1]

denudata.

Spectroscopic Data

Detailed experimental spectroscopic data for Denudadione C, including *H NMR, 13C NMR,

Mass Spectrometry, IR, and UV-Vis data, are not readily available in the surveyed literature.

Such data is critical for the unambiguous identification and characterization of the compound.

Experimental Protocols

Isolation

A specific, detailed protocol for the isolation of Denudadione C from Magnolia denudata has

not been published. However, a general procedure for the isolation of lignans from plant

material can be described. The workflow for such a process is outlined in the diagram below.

This is a generalized representation and would require optimization for the specific case of

Denudadione C.
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Plant Material (Magnolia denudata fruits)

:
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:
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Caption: Generalized workflow for the isolation of lignans from plant material.

Synthesis

A total synthesis for Denudadione C has not been reported in the scientific literature. The
synthesis of related bicyclo[3.2.1]octane lignan cores often involves complex multi-step
sequences, potentially utilizing cycloaddition reactions to construct the characteristic bridged
ring system.

Biological Activity and Signaling Pathways
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There are currently no specific studies detailing the biological activity or mechanism of action of
Denudadione C. Lignans as a class have been investigated for a variety of biological activities,
including anti-inflammatory and cytotoxic effects. A common pathway investigated for anti-
inflammatory compounds is the NF-kB signaling pathway, which is a key regulator of the
inflammatory response.

The diagram below illustrates a simplified representation of the canonical NF-kB signaling
pathway, a potential target for compounds with anti-inflammatory properties.
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Caption: Simplified diagram of the canonical NF-kB signaling pathway.

Conclusion
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Denudadione C is a structurally interesting natural product with potential for biological activity
based on its classification as a lignan. However, a comprehensive understanding of its
physical, chemical, and biological properties is currently limited by the lack of published
experimental data. Further research, including detailed spectroscopic analysis, the
development of isolation and synthetic protocols, and thorough investigation of its biological
effects and mechanisms of action, is required to fully elucidate the scientific and therapeutic
potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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